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Compound of Interest

Compound Name: 2-Thiopheneacetyl chloride

Cat. No.: B195636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Thiopheneacetyl chloride (CAS

No: 39098-97-0), a pivotal intermediate in organic and medicinal chemistry. This document

details its chemical structure, physicochemical properties, synthesis protocols, and significant

applications, with a focus on its role in the development of pharmaceuticals.

Core Chemical Identity and Properties
2-Thiopheneacetyl chloride is a reactive acyl chloride featuring a thiophene ring attached to

an acetyl chloride group.[1][2] It typically appears as a clear yellow to dark brown liquid with a

pungent odor.[2][3] Its high reactivity, particularly towards moisture, necessitates careful

handling and storage under dry conditions.[1][4]

Chemical Identifiers
A summary of the key chemical identifiers for 2-Thiopheneacetyl chloride is presented below.
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Identifier Value

CAS Number 39098-97-0[5][6][7]

Molecular Formula C₆H₅ClOS[1][5][6][7]

Molecular Weight 160.62 g/mol [5][6]

IUPAC Name 2-(thiophen-2-yl)acetyl chloride[3]

Synonyms
Thiophene-2-acetyl chloride, 2-Thienylacetyl

chloride[1][7]

InChI Key AJYXPNIENRLELY-UHFFFAOYSA-N[7]

Canonical SMILES C1=CSC(=C1)CC(=O)Cl[1]

Physicochemical Properties
The key physical and chemical properties of 2-Thiopheneacetyl chloride are detailed in the

table below, providing essential data for experimental design and safety considerations.

Property Value

Appearance Clear yellow to dark brown liquid[1][3]

Density 1.303 - 1.335 g/mL at 25 °C[1]

Boiling Point
105-106 °C at 22 mmHg; 130-135 °C at 90

mmHg[4]

Flash Point 88.7 °C to 102 °C (closed cup)[1]

Refractive Index n20/D 1.551[1]

Vapor Pressure 4 mmHg at 83 °C[1]

Water Solubility Reacts with water[1][4]

Storage Temperature 2-8°C[1]

Chemical Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.scbt.com/p/2-thiopheneacetyl-chloride-39098-97-0
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/278333
https://webbook.nist.gov/cgi/inchi?ID=C39098970&Mask=2000
https://www.lookchem.com/404.htm
https://www.scbt.com/p/2-thiopheneacetyl-chloride-39098-97-0
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/278333
https://webbook.nist.gov/cgi/inchi?ID=C39098970&Mask=2000
https://www.scbt.com/p/2-thiopheneacetyl-chloride-39098-97-0
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/278333
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiopheneacetyl-chloride
https://www.lookchem.com/404.htm
https://webbook.nist.gov/cgi/inchi?ID=C39098970&Mask=2000
https://webbook.nist.gov/cgi/inchi?ID=C39098970&Mask=2000
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b195636?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiopheneacetyl-chloride
https://www.lookchem.com/404.htm
https://www.chembk.com/en/chem/2-THIOPHENE%20ACETYL%20CHLORIDE%20(TAC)
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.chembk.com/en/chem/2-THIOPHENE%20ACETYL%20CHLORIDE%20(TAC)
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecular structure of 2-Thiopheneacetyl chloride consists of a methylene bridge

connecting a thiophene ring at the 2-position to the carbonyl carbon of an acetyl chloride group.

Caption: Molecular structure of 2-Thiopheneacetyl chloride.

Synthesis and Experimental Protocols
2-Thiopheneacetyl chloride is primarily synthesized via the chlorination of 2-thiopheneacetic

acid. Several methods exist, with the most common employing thionyl chloride (SOCl₂) as the

chlorinating agent.[8][9] Variations in solvents and reaction conditions have been developed to

optimize yield and purity.

General Synthesis Workflow
The diagram below illustrates a typical workflow for the synthesis of 2-Thiopheneacetyl
chloride from its precursor, 2-thiopheneacetic acid.
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General Synthesis Workflow

Start Materials:
- 2-Thiopheneacetic Acid

- Dichloromethane (Solvent)

Reaction Step:
- Combine reactants in flask
- Stir under N₂ atmosphere

- Control temperature (e.g., 35°C)
- Reaction time: 2-4 hours

Chlorinating Agent:
- Thionyl Chloride (SOCl₂)

Solvent Removal:
- Underpressure distillation

- Remove excess dichloromethane
 and low-boiling substances

Product Purification:
- Vacuum distillation

- Collect fraction at 90-95°C (7mmHg)

Final Product:
- 2-Thiopheneacetyl chloride

(Yield: ~88%)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Thiopheneacetyl chloride.

Detailed Experimental Protocol (Thionyl Chloride
Method)
This protocol is based on a common and efficient laboratory-scale synthesis.[8][9]

Materials:
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2-Thiopheneacetic acid (100g)

Dichloromethane (300g)

Thionyl chloride (SOCl₂) (200g)

Four-hole boiling flask equipped with a mechanical stirrer, thermometer, and nitrogen

inlet/outlet.

Procedure:

Setup: In the four-hole boiling flask, combine 100g of 2-thiopheneacetic acid with 300g of

dichloromethane.

Initial Mixing: Stir the mixture and gently warm it to 35°C.

Addition of Reagent: Under a protective nitrogen atmosphere, slowly add 200g of thionyl

chloride dropwise over a period of 1.5 hours. Maintain the reaction temperature at 35°C

throughout the addition.

Reaction: After the addition is complete, allow the reaction to proceed for an additional 2

hours at 35°C with continuous stirring.

Workup and Purification:

Following the reaction period, remove the residual dichloromethane and excess thionyl

chloride via underpressure distillation.

Continue the purification by vacuum distillation, collecting the product fraction at 90-95°C

under a pressure of 7 mmHg.

Final Product: This process typically yields approximately 99.3g of 2-Thiopheneacetyl
chloride, corresponding to a yield of around 88.7%.[8]

Alternative Protocol: Another established method involves reacting 2-thiopheneacetic acid with

thionyl chloride without a solvent, heating the mixture to 40-50°C for 4 hours, followed by

vacuum distillation.[9] However, this method can sometimes lead to product carbonization and

reduced yields due to the acidic conditions.[8]
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Applications in Research and Drug Development
2-Thiopheneacetyl chloride is a valuable building block in organic synthesis, primarily due to

the reactivity of its acyl chloride group, which allows for the introduction of the 2-thienylacetyl

moiety into various molecules.[2]

Key Applications:

Antibiotic Synthesis: It is a crucial intermediate in the industrial synthesis of several

cephalosporin antibiotics. By acylating the 7-amino-cephalosporanic acid nucleus, new

antibiotic variants with improved antimicrobial activity are created. Notable examples include

Cefoxitin and Cephaloridine.[1][8]

Prodrug Development: The compound has been used in the synthesis of 5-fluorouracil-

cephalosporin prodrugs, aiming to enhance the targeted delivery of chemotherapy agents.

Immunomodulators: It serves as a reactant in the preparation of nipecotate-containing

immunopotentiators.[1]

Organic Synthesis: It is also employed in the synthesis of various other chemical structures,

such as N,N'-di(thiopheneacetyl)diamine derivatives and fluorescent probes for metal ion

detection.[1]

Safety and Handling
2-Thiopheneacetyl chloride is classified as a corrosive substance.[1][3] It reacts

exothermically with water, releasing toxic hydrogen chloride fumes.[3]

Hazards: Causes severe skin burns and eye damage. Vapors can severely irritate the

respiratory tract.[3]

Handling: Must be handled in a well-ventilated fume hood using appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face

shield, and a suitable respirator.[4]

Storage: Store in a cool, dry place (2-8°C) away from moisture and incompatible materials

such as bases, strong oxidizing agents, and alcohols.[1][3] The container should be kept
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tightly sealed.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chembk.com/en/chem/2-THIOPHENE%20ACETYL%20CHLORIDE%20(TAC)
https://www.benchchem.com/product/b195636?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://cymitquimica.com/cas/39098-97-0/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiopheneacetyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiopheneacetyl-chloride
https://www.chembk.com/en/chem/2-THIOPHENE%20ACETYL%20CHLORIDE%20(TAC)
https://www.scbt.com/p/2-thiopheneacetyl-chloride-39098-97-0
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/278333
https://webbook.nist.gov/cgi/inchi?ID=C39098970&Mask=2000
https://www.guidechem.com/question/how-to-synthesize-2-thiophen-a-id107750.html
https://www.chemicalbook.com/article/synthesis-of-2-thiopheneacetyl-chloride.htm
https://www.benchchem.com/product/b195636#2-thiopheneacetyl-chloride-chemical-structure
https://www.benchchem.com/product/b195636#2-thiopheneacetyl-chloride-chemical-structure
https://www.benchchem.com/product/b195636#2-thiopheneacetyl-chloride-chemical-structure
https://www.benchchem.com/product/b195636#2-thiopheneacetyl-chloride-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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